2H-1-Benzopyran-3-carbothioamide, 2-imino-

• CAS No.: 71796-72-0
• Molecular Formula: C10H8N2OS
• Molecular Weight: 204.25 g/mol
• IUPAC Name: 2-iminochromene-3-carbothioamide
• InChI: InChI=1S/C10H8N2OS/c11-9-7(10(12)14)5-6-3-1-2-4-8(6)13-9/h1-5,11H,(H2,12,14)
• InChI Key: QXIQQMYCQYUPPQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=C(C(=N)O2)C(=S)N

Description

2H-1-Benzopyran-3-carbothioamide, 2-imino- is a heterocyclic compound that belongs to the class of benzopyransThe benzopyran moiety is a common structural motif in many biologically active compounds, making 2H-1-Benzopyran-3-carbothioamide, 2-imino- a valuable compound for further study .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2H-1-Benzopyran-3-carbothioamide, 2-imino- typically involves the reaction of 2H-1-benzopyran-3-carboxylic acid with thioamide derivatives under specific conditions. The reaction is usually carried out in the presence of a base, such as sodium hydroxide, and a solvent, such as ethanol. The reaction mixture is heated to reflux for several hours to ensure complete conversion of the starting materials to the desired product .

Industrial Production Methods

Industrial production of 2H-1-Benzopyran-3-carbothioamide, 2-imino- follows similar synthetic routes but on a larger scale. The process involves the use of large reactors and precise control of reaction conditions to ensure high yield and purity of the product. The final product is typically purified using recrystallization or chromatography techniques .

Chemical Reactions Analysis

Types of Reactions

2H-1-Benzopyran-3-carbothioamide, 2-imino- undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can convert the thioamide group to a thiol or amine.

Substitution: Nucleophilic substitution reactions can occur at the benzopyran ring or the thioamide group.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are commonly used.

Substitution: Nucleophiles like amines, thiols, or halides can be used in substitution reactions.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Thiols and amines.

Substitution: Various substituted benzopyran derivatives.

Scientific Research Applications

2H-1-Benzopyran-3-carbothioamide, 2-imino- has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Studied for its potential as an enzyme inhibitor and its interactions with biological macromolecules.

Medicine: Investigated for its pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities.

Industry: Utilized in the development of new materials and as a precursor for the synthesis of dyes and pigments.

Mechanism of Action

The mechanism of action of 2H-1-Benzopyran-3-carbothioamide, 2-imino- involves its interaction with specific molecular targets and pathways. One of the key pathways is the inhibition of the mTOR-p70S6K signaling pathway by activating AMPK. This leads to the down-regulation of SLC7A11 expression, inhibition of System Xc-, and reduction of cysteine and glutathione levels. As a result, there is an accumulation of reactive oxygen species, leading to oxidative stress and cell death .

Comparison with Similar Compounds

2H-1-Benzopyran-3-carbothioamide, 2-imino- can be compared with other similar compounds, such as:

• 2-Imino-2H-1-benzopyran-3-carboxamide
• 2-Imino-3-(1H-benzoimidazol-2-yl)-2H-1-benzopyran
• 2-Oxo-2H-1-benzopyran derivatives

These compounds share the benzopyran moiety but differ in their substituents and functional groups, leading to variations in their chemical reactivity and biological activity.